[2-(3-Trifluoromethyl-phenyl)-cyclopropyl]-methanol
Overview
Description
[2-(3-Trifluoromethyl-phenyl)-cyclopropyl]-methanol is a useful research compound. Its molecular formula is C11H11F3O and its molecular weight is 216.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrosynthesis Applications : Furuta and Fuchigami (1998) investigated the anodic oxidation of 2-methoxy-3,3,3-trifluoropropyl phenyl sulfide in methanol, which is related to the structure of [2-(3-Trifluoromethyl-phenyl)-cyclopropyl]-methanol. Their work demonstrates the potential of electrosynthesis methods in the modification of such compounds, which can be used in the synthesis of other chemicals (Furuta & Fuchigami, 1998).
Synthesis of Halohydrofurans : Mothe et al. (2011) described a method for preparing 3-halohydrofurans using cyclopropyl methanols, similar to this compound. Their approach, involving Brønsted acid-catalyzed hydroxylation/halocyclization, shows the compound's potential in synthesizing structurally complex and functionally diverse molecules (Mothe et al., 2011).
Fluorinated Ketone Synthesis : Konik et al. (2017) used tertiary cyclopropanols, which are structurally related to this compound, for synthesizing distally fluorinated ketones. Their study shows the application of these compounds in generating fluorinated ketones, a valuable class of compounds in medicinal chemistry (Konik et al., 2017).
Catalysis in Cycloaddition Reactions : Ozcubukcu et al. (2009) reported the development of a tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand for catalyzing the Huisgen 1,3-dipolar cycloaddition. While not the same, this research indicates the potential of similar cyclopropyl methanols in catalysis and synthetic chemistry applications (Ozcubukcu et al., 2009).
Antitubercular Activities : Bisht et al. (2010) synthesized a series of [4-(aryloxy)phenyl]cyclopropyl methanones and reduced them to methanols, assessing their antitubercular activity. This suggests the possible pharmaceutical applications of cyclopropyl methanol derivatives in treating tuberculosis (Bisht et al., 2010).
Properties
IUPAC Name |
[2-[3-(trifluoromethyl)phenyl]cyclopropyl]methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3O/c12-11(13,14)9-3-1-2-7(4-9)10-5-8(10)6-15/h1-4,8,10,15H,5-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUHAGPDZUGMJIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C2=CC(=CC=C2)C(F)(F)F)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.